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molecular formula C6H6ClIN2 B8727204 3-Chloro-6-iodo-4,5-dimethylpyridazine

3-Chloro-6-iodo-4,5-dimethylpyridazine

Cat. No. B8727204
M. Wt: 268.48 g/mol
InChI Key: ZZCWLCUFPLXJKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08466153B2

Procedure details

A mixture of D9 (0.2 g, 1.13 mmol), sodium iodide (0.420 g, 2.8 mmol) and hydroiodic acid (57 wt. % in water, 2 ml) was stirred at 120° C. for 10 min., under microwave irradiation. The mixture was then poured into an aqueous saturated solution of sodium carbonate, Na2S2O3, water and dichloromethane. The organic phase was separated, filtered over cotton, and the solvent evaporated in vacuo. The residue was purified by column chromatography (dichloromethane/heptane 1:1 to 8:2) to yield D10 (0.235 g, 77%) as a solid. C6H6ClIN2 requires 268. Found 269 (MH+).
Name
D9
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
sodium iodide
Quantity
0.42 g
Type
reactant
Reaction Step One
Name
hydroiodic acid
Quantity
2 mL
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Na2S2O3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
D10
Yield
77%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[N:3]=[N:4][C:5](Cl)=[C:6]([CH3:9])[C:7]=1[CH3:8].[I-:11].[Na+].I.C(=O)([O-])[O-].[Na+].[Na+].[O-]S([O-])(=S)=O.[Na+].[Na+]>ClCCl.O>[Cl:1][C:2]1[N:3]=[N:4][C:5]([I:11])=[C:6]([CH3:9])[C:7]=1[CH3:8] |f:1.2,4.5.6,7.8.9|

Inputs

Step One
Name
D9
Quantity
0.2 g
Type
reactant
Smiles
ClC=1N=NC(=C(C1C)C)Cl
Name
sodium iodide
Quantity
0.42 g
Type
reactant
Smiles
[I-].[Na+]
Name
hydroiodic acid
Quantity
2 mL
Type
reactant
Smiles
I
Step Two
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
Na2S2O3
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]S(=O)(=S)[O-].[Na+].[Na+]
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
was stirred at 120° C. for 10 min., under microwave irradiation
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The organic phase was separated
FILTRATION
Type
FILTRATION
Details
filtered over cotton
CUSTOM
Type
CUSTOM
Details
the solvent evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography (dichloromethane/heptane 1:1 to 8:2)

Outcomes

Product
Details
Reaction Time
 10 min
Name
D10
Type
product
Smiles
ClC=1N=NC(=C(C1C)C)I
Measurements
Type Value Analysis
AMOUNT: MASS 0.235 g
YIELD: PERCENTYIELD 77%
YIELD: CALCULATEDPERCENTYIELD 77.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.